Lipophilicity Difference: N-Isopropyl vs. Primary Amine
The target compound exhibits a computed XLogP3-AA of 1.9, compared to 0.5 for the unsubstituted primary amine analog 4-methoxy-4-methylpentan-2-amine (CAS 79090-59-8), representing a 1.4 log unit increase in predicted lipophilicity [1][2]. This magnitude of difference corresponds to an approximately 25-fold higher predicted octanol-water partition coefficient, which has direct implications for organic-phase extraction efficiency, reverse-phase chromatographic retention, and membrane permeability in biological assays [1][2].
| Evidence Dimension | Computed XLogP3-AA (lipophilicity) |
|---|---|
| Target Compound Data | 1.9 |
| Comparator Or Baseline | 4-Methoxy-4-methylpentan-2-amine (primary amine): XLogP3-AA = 0.5 |
| Quantified Difference | Δ = +1.4 log units (~25-fold higher predicted P) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
A 25-fold lipophilicity differential means the target compound will partition very differently in liquid-liquid extractions, reverse-phase HPLC, and biological membrane models; substituting the primary amine without adjusting protocols would compromise reproducibility.
- [1] PubChem Compound Summary, CID 43146962: (4-Methoxy-4-methylpentan-2-yl)(propan-2-yl)amine, Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1038370-82-9 (accessed 2026-05-04). View Source
- [2] PubChem Compound Summary, CID 22273175: 4-Methoxy-4-methylpentan-2-amine, Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/79090-59-8 (accessed 2026-05-04). View Source
